Cas no 31482-07-2 (Ethanol,2,2',2'',2'''-[(6-chloro-1,3,5-triazine-2,4-diyl)dinitrilo]tetrakis- (9CI))

Ethanol,2,2',2'',2'''-[(6-chloro-1,3,5-triazine-2,4-diyl)dinitrilo]tetrakis- (9CI) structure
31482-07-2 structure
Product Name:Ethanol,2,2',2'',2'''-[(6-chloro-1,3,5-triazine-2,4-diyl)dinitrilo]tetrakis- (9CI)
CAS No:31482-07-2
MF:C11H20ClN5O4
MW:321.760601043701
CID:311789
PubChem ID:714433
Update Time:2025-04-19

Ethanol,2,2',2'',2'''-[(6-chloro-1,3,5-triazine-2,4-diyl)dinitrilo]tetrakis- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Ethanol,2,2',2'',2'''-[(6-chloro-1,3,5-triazine-2,4-diyl)dinitrilo]tetrakis- (9CI)
    • 2,2',2'',2'''-((6-Chloro-1,3,5-triazine-2,4-diyl)dinitrilo)tetrakisethanol
    • 2,2',2'',2'''-[(6-chloro-1,3,5-triazine-2,4-diyl)dinitrilo]tetraethanol
    • 2-[{4-[BIS(2-HYDROXYETHYL)AMINO]-6-CHLORO-1,3,5-TRIAZIN-2-YL}(2-HYDROXYETHYL)AMINO]-1-ETHANOL
    • 2,2',2'',2'''-[(6-Chloro-1,3,5-triazine-2,4-diyl)dinitrilo]tetrakis[ethanol]
    • DTXSID101140927
    • NS00051424
    • AKOS003193927
    • SR-01000091811
    • EINECS 250-653-2
    • 2,2',2'',2'''-[(6-chloro-1,3,5-triazine-2,4-diyl)dinitrilo]tetrakisethanol
    • SCHEMBL6966357
    • 31482-07-2
    • SR-01000091811-1
    • Inchi: 1S/C11H20ClN5O4/c12-9-13-10(16(1-5-18)2-6-19)15-11(14-9)17(3-7-20)4-8-21/h18-21H,1-8H2
    • InChI Key: CCOODJAWWFUZLD-UHFFFAOYSA-N
    • SMILES: ClC1=NC(=NC(=N1)N(CCO)CCO)N(CCO)CCO

Computed Properties

  • Exact Mass: 321.1206
  • Monoisotopic Mass: 321.12
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 10
  • Complexity: 243
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.9
  • Topological Polar Surface Area: 126Ų

Experimental Properties

  • Density: 1.509
  • Boiling Point: 635.3°Cat760mmHg
  • Flash Point: 338°C
  • Refractive Index: 1.66
  • PSA: 126.07
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